Cas no 2308463-43-4 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methoxypiperidine-3-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methoxypiperidine-3-carboxylic acid
• CAS No: 2308463-43-4
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6443401
• PubChem ID: 165562480
• Update Time: 2025-06-24

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methoxypiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methoxypiperidine-3-carboxylic acid
• EN300-1574119
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methoxypiperidine-3-carboxylic acid
• 2308463-43-4

• Inchi： 1S/C27H32N2O6/c1-3-18(15-24(30)29-14-8-13-27(17-29,34-2)25(31)32)28-26(33)35-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,18,23H,3,8,13-17H2,1-2H3,(H,28,33)(H,31,32)/t18-,27?/m1/s1
• InChI Key： AIHFWOQBOQVBBM-XZATXCMXSA-N
• SMILES： O(C)C1(C(=O)O)CN(C(C[C@@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methoxypiperidine-3-carboxylic acid

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methoxypiperidine-3-carboxylic acid

The compound 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methoxypiperidine-3-carboxylic acid (CAS No. 2308463-43-4) is a highly specialized molecule with significant potential in the field of biopharmaceuticals and peptide synthesis. Its complex structure combines elements of piperidine derivatives, fluorenylmethoxycarbonyl (Fmoc) groups, and carboxylic acid functionalities, making it a versatile tool in modern drug discovery and development.

Piperidine derivatives are well-known for their role as chiral centers in organic chemistry, particularly in the synthesis of peptide-based drugs. The (3R)-configuration in this compound ensures stereochemical purity, which is critical for its application in enantiomeric-specific reactions. Furthermore, the presence of the Fmoc group adds a layer of protection and stability to the molecule, making it resistant to harsh reaction conditions often encountered during peptide synthesis.

Recent studies have highlighted the importance of carboxylic acid functionalities in drug design, particularly in the development of vaccines and biological inhibitors. The carboxylic acid group in this compound can serve as a versatile anchor for further functionalization, enabling the creation of targeted therapies with enhanced bioavailability and reduced off-target effects.

One of the most promising applications of this compound lies in its potential to act as a peptide vaccine adjuvant. By leveraging the chiral properties of the piperidine ring and the protective nature of the Fmoc group, researchers can design vaccines with improved immunogenicity and reduced toxicity. This approach aligns with current trends in immunotherapy research, where precision and specificity are paramount.

Moreover, this compound's structure allows for easy integration into solid-phase peptide synthesis (SPPS) protocols. The Fmoc group serves as a protecting group during the coupling steps, ensuring the integrity of the molecule throughout the synthesis process. This makes it an invaluable tool for researchers working on custom peptide drugs and antibody-drug conjugates (ADCs).

Recent advancements in crystallography have enabled researchers to better understand the molecular interactions facilitated by this compound. By visualizing how the Fmoc group interacts with other components of the immune system, scientists can design more effective vaccines and immunomodulators. This level of insight underscores the importance of structural analysis in modern drug discovery.

Another area of interest is the use of this compound in drug delivery systems. Its hydrophilic nature combined with its ability to form stable complexes makes it a candidate for targeted drug delivery via nanoparticles or liposomes. This approach not only enhances the efficacy of the drug but also minimizes adverse effects on healthy cells.

In summary, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methoxypiperidine-3-carboxylic acid (CAS No. 2308463-43-4) represents a cutting-edge advancement in biopharmaceutical chemistry. Its unique combination of structural features and functional groups positions it at the forefront of peptide-based drug development. As research in this field continues to evolve, this compound is poised to play a pivotal role in the creation of next-generation therapies and vaccines.